Cas no 64861-67-2 (Propanenitrile, 3,3-dibutoxy-)

Propanenitrile, 3,3-dibutoxy- structure
Propanenitrile, 3,3-dibutoxy- structure
Product name:Propanenitrile, 3,3-dibutoxy-
CAS No:64861-67-2
MF:C11H21NO2
MW:199.28994
CID:414003
PubChem ID:12402113

Propanenitrile, 3,3-dibutoxy- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3,3-dibutoxy-
    • 3,3-dibutoxypropanenitrile
    • SCHEMBL1880399
    • 64861-67-2
    • DTXSID30496533
    • Inchi: InChI=1S/C11H21NO2/c1-3-5-9-13-11(7-8-12)14-10-6-4-2/h11H,3-7,9-10H2,1-2H3
    • InChI Key: XHGFTCMTKSDVJK-UHFFFAOYSA-N
    • SMILES: CCCCOC(CC#N)OCCCC

Computed Properties

  • Exact Mass: 199.157228913g/mol
  • Monoisotopic Mass: 199.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2Ų
  • XLogP3: 2.3

Propanenitrile, 3,3-dibutoxy- Related Literature

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